Cas no 897375-66-5 (2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE)
897375-66-5 structure
Product Name:2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
CAS No:897375-66-5
MF:C13H17BrClN3
MW:330.65118098259
CID:1944022
PubChem ID:53407332
Update Time:2025-04-21
2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE Chemical and Physical Properties
Names and Identifiers
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- 2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
- 2-(3-bromophenyl)-5-tert-butylpyrazol-3-amine,hydrochloride
- DB-120888
- DTXSID80695877
- 1-(3-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine--hydrogen chloride (1/1)
- 1-(3-bromophenyl)-3-t-butyl-1H-pyrazol-5-amine hydrochloride
- 897375-66-5
- SCHEMBL2081456
- NYYKMGKZEMSTIM-UHFFFAOYSA-N
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- Inchi: 1S/C13H16BrN3.ClH/c1-13(2,3)11-8-12(15)17(16-11)10-6-4-5-9(14)7-10;/h4-8H,15H2,1-3H3;1H
- InChI Key: NYYKMGKZEMSTIM-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N.Cl
Computed Properties
- Exact Mass: 329.029
- Monoisotopic Mass: 329.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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